2-(1H-benzimidazol-2-yl)-3-{4-[(4-chlorophenyl)thio]-3-nitrophenyl}acrylonitrile

• IUPAC Name: (Z)-2-(1H-benzimidazol-2-yl)-3-[4-(4-chlorophenyl)sulfanyl-3-nitrophenyl]prop-2-enenitrile
• InChI: InChI=1S/C22H13ClN4O2S/c23-16-6-8-17(9-7-16)30-21-10-5-14(12-20(21)27(28)29)11-15(13-24)22-25-18-3-1-2-4-19(18)26-22/h1-12H,(H,25,26)/b15-11-
• InChI Key: SPWZATANDQVPRP-PTNGSMBKSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C(=CC3=CC(=C(C=C3)SC4=CC=C(C=C4)Cl)[N+](=O)[O-])C#N
• Isomeric SMILES: C1=CC=C2C(=C1)NC(=N2)/C(=C\C3=CC(=C(C=C3)SC4=CC=C(C=C4)Cl)[N+](=O)[O-])/C#N
• Molecular Formula: C22H13ClN4O2S
• Molecular Weight: 432.9 g/mol

Description

2-(1H-benzimidazol-2-yl)-3-{4-[(4-chlorophenyl)thio]-3-nitrophenyl}acrylonitrile is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. It is a yellow crystalline powder that is soluble in organic solvents and has a molecular weight of 518.94 g/mol.

Mechanism of Action

The mechanism of action of 2-(1H-benzimidazol-2-yl)-3-{4-[(4-chlorophenyl)thio]-3-nitrophenyl}acrylonitrile is not fully understood, but studies have suggested that it works by inhibiting the activity of certain enzymes that are necessary for tumor growth and angiogenesis. It has also been shown to induce apoptosis, which is the programmed cell death of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 2-(1H-benzimidazol-2-yl)-3-{4-[(4-chlorophenyl)thio]-3-nitrophenyl}acrylonitrile has minimal toxicity to normal cells and tissues, indicating that it may be a promising candidate for cancer therapy. However, further studies are needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1H-benzimidazol-2-yl)-3-{4-[(4-chlorophenyl)thio]-3-nitrophenyl}acrylonitrile in lab experiments is its potential anti-tumor activity and low toxicity to normal cells and tissues. However, its synthesis process is complex and requires multiple steps, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for research on 2-(1H-benzimidazol-2-yl)-3-{4-[(4-chlorophenyl)thio]-3-nitrophenyl}acrylonitrile, including:
1. Further studies on its mechanism of action and biochemical and physiological effects.
2. Exploration of its potential applications in other areas of scientific research, such as cardiovascular disease and neurological disorders.
3. Development of more efficient and cost-effective synthesis methods.
4. Investigation of its potential in combination with other anti-cancer drugs for enhanced therapeutic effects.
In conclusion, 2-(1H-benzimidazol-2-yl)-3-{4-[(4-chlorophenyl)thio]-3-nitrophenyl}acrylonitrile is a promising compound for scientific research, particularly in the field of cancer research. Its potential anti-tumor activity and low toxicity to normal cells and tissues make it a promising candidate for cancer therapy. However, further studies are needed to fully understand its mechanism of action and potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of 2-(1H-benzimidazol-2-yl)-3-{4-[(4-chlorophenyl)thio]-3-nitrophenyl}acrylonitrile involves a multi-step process that includes the reaction of 4-chloroaniline with 2-nitro-4-(phenylthio)phenol to form 4-(4-chlorophenylthio)-3-nitrophenol. This intermediate is then reacted with 2-aminobenzimidazole and acrylonitrile to form the final product.

Scientific Research Applications

2-(1H-benzimidazol-2-yl)-3-{4-[(4-chlorophenyl)thio]-3-nitrophenyl}acrylonitrile has shown potential applications in scientific research, particularly in the field of cancer research. Studies have shown that this compound has anti-tumor activity against various cancer cell lines, including breast, lung, and liver cancer cells. It has also been shown to inhibit angiogenesis, which is the formation of new blood vessels that are necessary for tumor growth.